Cas no 827609-02-9 (2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-)

• Product name: 2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-
• CAS No: 827609-02-9
• MF: C₇H₁₆O₂
• MW: 132.20074
• CID: 683127
• PubChem ID: 13427557

2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanediol, 4,4-dimethyl-, (2R,3R)-
• DTXSID50540502
• 827609-02-9
• (2R,3R)-4,4-Dimethylpentane-2,3-diol

• Inchi： InChI=1S/C7H16O2/c1-5(8)6(9)7(2,3)4/h5-6,8-9H,1-4H3/t5-,6+/m1/s1
• InChI Key： FKPLZJCSXGKJNK-RITPCOANSA-N
• SMILES： CC(C(C(C)(C)C)O)O

Computed Properties

• Exact Mass: 132.115029749g/mol
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų